5-{[1-(4-bromo-2-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-1-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: (5E)-5-[[1-(4-bromo-2-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-1-methyl-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C18H15BrFN3O3/c1-9-6-11(7-13-16(24)21-18(26)22(3)17(13)25)10(2)23(9)15-5-4-12(19)8-14(15)20/h4-8H,1-3H3,(H,21,24,26)/b13-7+
• InChI Key: RCZBMURTXUZQQS-NTUHNPAUSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=C(C=C(C=C2)Br)F)C)C=C3C(=O)NC(=O)N(C3=O)C
• Isomeric SMILES: CC1=CC(=C(N1C2=C(C=C(C=C2)Br)F)C)/C=C/3\C(=O)NC(=O)N(C3=O)C
• Molecular Formula: C18H15BrFN3O3
• Molecular Weight: 420.2 g/mol

Description

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